5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(5-bromofuran-2-yl)-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C8H8BrN3OS/c1-2-12-7(10-11-8(12)14)5-3-4-6(9)13-5/h3-4H,2H2,1H3,(H,11,14)
• InChI Key: VWXLWAPMMCTJOH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)C2=CC=C(O2)Br
• Molecular Formula: C8H8BrN3OS
• Molecular Weight: 274.14 g/mol

Description

5-(5-Bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol (BFTT) is an organic compound with a unique chemical structure. It is a thiol-containing triazole derivative that has been used in various scientific research applications, such as in the study of biochemical and physiological effects. BFTT has a wide range of advantages for laboratory experiments, such as its stability and low cost.

Scientific Research Applications

5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, such as 5-bromo-2-furyl-4-methyl-4H-1,2,4-triazole-3-thiol and 5-bromo-2-furyl-4-ethoxy-4H-1,2,4-triazole-3-thiol. It has also been used in the study of the biochemical and physiological effects of thiol-containing triazoles. 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has been used in the study of the inhibition of the enzyme cyclooxygenase-2 (COX-2) and the inhibition of the enzyme 5-lipoxygenase (5-LOX).

Mechanism of Action

The mechanism of action of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of COX-2 and 5-LOX enzymes. 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol is believed to bind to the active sites of COX-2 and 5-LOX enzymes, preventing them from catalyzing the formation of prostaglandins and leukotrienes, respectively. This inhibition of the enzymes leads to a decrease in the production of these molecules, which can have a range of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol are not fully understood, but it is believed to have anti-inflammatory, anti-cancer, and anti-oxidant effects. 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to inhibit the production of prostaglandins and leukotrienes, which are molecules involved in inflammation. 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has also been shown to inhibit the growth of some cancer cells, suggesting that it may have anti-tumor effects. Finally, 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to reduce the production of reactive oxygen species, suggesting that it may have anti-oxidant effects.

Advantages and Limitations for Lab Experiments

5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has several advantages for laboratory experiments. It is a stable compound with a low cost, making it easy to obtain and use in experiments. 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol is also soluble in aqueous solutions, making it easy to use in a variety of experiments. However, 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol has some limitations for laboratory experiments. It is a relatively new compound, so there is limited information available about its biochemical and physiological effects. In addition, it is not a very potent compound, so it may not be suitable for some experiments.

Future Directions

There are several potential future directions for the study of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. More research could be done to better understand its biochemical and physiological effects. In addition, more research could be done to investigate the potential therapeutic applications of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol, such as in the treatment of inflammation and cancer. Finally, more research could be done to investigate the potential of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol as an antioxidant.

Synthesis Methods

5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol can be synthesized by a four-step process. The first step involves the reaction of 2-furyl bromide with potassium thiocyanate in aqueous ethanol to form 5-bromo-2-furyl thiocyanate. The second step involves the reaction of 5-bromo-2-furyl thiocyanate with sodium azide in aqueous ethanol to form 5-bromo-2-furyl-4H-1,2,4-triazole-3-thiol. The third step involves the reaction of 5-bromo-2-furyl-4H-1,2,4-triazole-3-thiol with ethyl bromide in aqueous ethanol to form 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. The fourth step involves the reaction of 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol with sodium hydroxide in aqueous ethanol to form 5-(5-bromo-2-furyl)-4-ethyl-4H-1,2,4-triazole-3-thiol.